2-Iodo-3,5-dimethylpyridine

Specification

• CAS No.: 445373-09-1
• Molecular Formula: C7H8IN
• Molecular Weight: 233.05 g/mol
• IUPAC Name: 2-iodo-3,5-dimethylpyridine
• Standard InChI: InChI=1S/C7H8IN/c1-5-3-6(2)7(8)9-4-5/h3-4H,1-2H3
• Standard InChI Key: OWXJYWLFQZDFQK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N=C1)I)C
• Canonical SMILES: CC1=CC(=C(N=C1)I)C

Introduction

2-Iodo-3,5-dimethylpyridine is a chemical compound with the CAS number 445373-09-1. It is primarily used as a laboratory chemical and in the manufacture of other chemical compounds. This compound belongs to the pyridine family, which is a class of heterocyclic aromatic organic compounds. The presence of iodine and methyl groups attached to the pyridine ring gives it unique chemical properties and reactivity.

Safety and Handling

2-Iodo-3,5-dimethylpyridine is classified under the GHS system with hazard statements indicating it is harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). It is recommended to handle this compound in an inert atmosphere at temperatures between 2-8°C to minimize risks.

Safety Precautions

• Personal Protective Equipment (PPE): Use face shields, safety glasses, and gloves to prevent skin and eye contact.

• Ventilation: Ensure adequate ventilation to avoid inhalation of vapors or dust.

• Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for extinguishing fires.

First Aid Measures

• Inhalation: Move the person to fresh air and provide artificial respiration if necessary. Consult a physician.

• Skin Contact: Wash with soap and plenty of water. Consult a physician.

• Eye Contact: Rinse thoroughly with water for at least 15 minutes. Consult a physician.

• Ingestion: Do not give anything by mouth to an unconscious person. Rinse the mouth with water and consult a physician.

Applications and Uses

2-Iodo-3,5-dimethylpyridine is used in the synthesis of various chemical compounds. Its iodine substituent makes it a useful intermediate in organic synthesis reactions, such as cross-coupling reactions. The compound's applications are primarily in laboratory settings for research and development purposes.

Environmental Considerations

When handling 2-Iodo-3,5-dimethylpyridine, it is crucial to prevent its entry into drains to avoid environmental contamination. Disposal should be carried out according to local regulations, ensuring that the compound is handled and stored in sealed containers to prevent dust formation and exposure.